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Molecular Target Profile of Derazantinib

Target Primary Role & Relevance
Inhibition IC₅₀
(nM) [1]

Key Experimental Findings

FGFR1 Tyrosine kinase receptor;
implicated in cell

proliferation/survival [2] [3].

4.5 nM Inhibits phosphorylation in cell-
based assays [1].

FGFR2 Primary target; driver in

cancers like iCCA via fusions
[4] [5].

1.8 nM Potent tumor growth inhibition in

FGFR2-driven xenograft models
(e.g., SNU-16) [1] [5].

FGFR3 Tyrosine kinase receptor;
common in urothelial

carcinoma [2] [3].

4.35 nM Inhibits phosphorylation in cell-
based assays [1].

FGFR4 Tyrosine kinase receptor; role

in bile acid metabolism, HCC
[2] [6].

3.4 nM

(Chondrocyte)

Shows lower potency in cellular

phosphorylation assays (IC₅₀ >10
μM) [1].

Other Targets
(VEGFR2,

VEGFR2: Angiogenesis;
CSF1R: Tumor

Information
missing

Contributes to anti-angiogenic
and immunomodulatory effects,
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Target Primary Role & Relevance
Inhibition IC₅₀
(nM) [1]

Key Experimental Findings

CSF1R) microenvironment, immune
suppression [4].

potentially differentiating its
profile [4].

Mechanism of Action & Signaling Pathway

Derazantinib inhibits the FGFR signaling pathway, which is crucial for cell proliferation, survival, and

differentiation. The diagram below illustrates this pathway and where derazantinib acts.
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Derazantinib inhibits FGFR signaling by competitively blocking ATP binding, preventing downstream

pathway activation and subsequent cellular processes [4] [1] [7].

Key Experimental Evidence & Protocols

The following table outlines the core methodologies used to establish the efficacy and mechanism of

derazantinib.

Experimental
Model

Key Protocol Details Measured Outcomes & Significance

Kinase Activity
Assay [1]

FGFR1/2 incubated with derazantinib

(pre-incubation 30 min), ATP, and
biotinylated-PYK2 substrate. Reaction

stopped with EDTA.

IC₅₀ values: Quantified potent inhibition

of FGFR1 (4.5 nM) and FGFR2 (1.8
nM), confirming direct kinase target

engagement.

Cell Proliferation
Assay [1]

FGFR-driven cancer cell lines (e.g.,

SNU-16) treated with derazantinib for
72 hours. Cell viability measured via

MTS assay.

Anti-proliferative effect:
Demonstrated dose-dependent
inhibition of cell growth, confirming

functional cellular activity.

In Vivo Xenograft
Models [1] [5]

Mice with FGFR2-driven tumors (e.g.,

SNU-16, Ba/F3-FGFR2) administered
derazantinib orally. Tumor volume

monitored.

Tumor Growth Inhibition (TGI):
Showed significant TGI (up to 83-96%
in responsive models), validating

efficacy in vivo [1] [5].

Clinical Relevance and Development Status

Primary Indication: Derazantinib has shown its most encouraging clinical results in advanced
intrahepatic cholangiocarcinoma (iCCA) with FGFR2 fusions, achieving an objective response

rate of 20.7% and disease control rate of 82.8% in a phase 1/2 study [4] [5].
Safety Profile: The drug's toxicity profile is generally manageable and characteristic of FGFR

inhibitors, commonly including hyperphosphatemia, asthenia/fatigue, and ocular toxicity [5].
Development Status: While development in urothelial carcinoma was discontinued due to

insufficient efficacy [8], research continues in iCCA, underscoring that FGFR2 fusions represent the
primary predictive biomarker for derazantinib response.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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